(1R)-1-(3-bromopyridin-4-yl)ethan-1-ol

• IUPAC Name: (1R)-1-(3-bromopyridin-4-yl)ethanol
• InChI: InChI=1S/C7H8BrNO/c1-5(10)6-2-3-9-4-7(6)8/h2-5,10H,1H3/t5-/m1/s1
• InChI Key: UBVWTMPHSNWFEA-RXMQYKEDSA-N
• Canonical SMILES: CC(C1=C(C=NC=C1)Br)O
• Isomeric SMILES: C[C@H](C1=C(C=NC=C1)Br)O
• Molecular Formula: C7H8BrNO
• Molecular Weight: 202.05 g/mol
• CAS No.: 1932164-55-0

Description

(1R)-1-(3-bromopyridin-4-yl)ethan-1-ol is a useful research compound. Its molecular formula is C7H8BrNO and its molecular weight is 202.051. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry

• Alpha-pyridylation of Chiral Amines : The compound's framework has been utilized in the palladium-catalyzed coupling with ureas leading to alpha-pyridylated amines, demonstrating its potential in the synthesis of complex molecules with high enantioselectivity (Clayden & Hennecke, 2008).
• Preparation of Functional Polymers : The bromo derivative is instrumental in atom transfer radical polymerization, serving as a precursor for functional polymers with diverse end groups. This highlights its role in material science for creating polymers with specific properties (Lutz, Börner, & Weichenhan, 2005).

Material Science

• Formation of Supramolecular Assemblies : The ability of bromo derivatives to form complex structures with N-donor compounds through hydrogen bonding and other interactions underscores their use in designing new materials with potential applications in nanotechnology and molecular recognition (Varughese & Pedireddi, 2006).
• Synthesis of Gemini Pyridinium Surfactants : These compounds show promise in the creation of new surfactants with low cytotoxicity and interesting surface activity properties, indicating potential applications in drug delivery systems and nanotechnology (Bhadani & Singh, 2009).

Biological Studies

• DNA Binding Capabilities : The surfactants derived from bromo pyridine derivatives exhibit chain-length-dependent DNA binding abilities, which could be leveraged in gene therapy and molecular biology research to modulate DNA structures and functions (Bhadani & Singh, 2009).